Cas no 1189660-68-1 (3-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 3-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1189660-68-1
• MF: C₂₈H₂₇N₃O₃
• MW: 453.532286882401
• CID: 5390805
• Update Time: 2025-05-21

3-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-methylphenyl)methyl]pyrimido[5,4-b]indol-4-one
• 3-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C28H27N3O3/c1-19-8-10-21(11-9-19)17-31-23-7-5-4-6-22(23)26-27(31)28(32)30(18-29-26)15-14-20-12-13-24(33-2)25(16-20)34-3/h4-13,16,18H,14-15,17H2,1-3H3
• InChI Key： NLMGUHKXPWMUJP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2)C2=C(C=CC=C2)C2N=CN(CCC3=CC=C(OC)C(OC)=C3)C(=O)C1=2

Additional information on 3-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Comprehensive Analysis of 3-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS 1189660-68-1)

The compound 3-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one, identified by its CAS number 1189660-68-1, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a pyrimidoindole core with 3,4-dimethoxyphenyl and 4-methylbenzyl substituents, rendering it a subject of interest for drug discovery and medicinal chemistry applications. This article delves into its properties, synthesis, and relevance in contemporary scientific discourse, addressing frequently searched queries such as "pyrimidoindole derivatives in drug development" and "CAS 1189660-68-1 applications."

From a structural perspective, the pyrimido[5,4-b]indole scaffold is a privileged pharmacophore, often associated with bioactive molecules targeting kinases and other enzymatic pathways. The addition of 3,4-dimethoxyphenethyl and p-tolylmethyl groups enhances its lipophilicity and potential blood-brain barrier permeability, making it a candidate for central nervous system (CNS)-targeted therapies. Researchers exploring "small molecule modulators for neurodegenerative diseases" may find this compound particularly intriguing due to its structural resemblance to known neuroprotective agents.

Synthetic routes to CAS 1189660-68-1 typically involve multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and cyclization strategies. A common query, "how to synthesize pyrimidoindole derivatives," underscores the demand for efficient methodologies. Recent advancements in green chemistry have also spurred interest in "solvent-free synthesis of heterocycles," which could be adapted for this compound to improve sustainability.

The pharmacological potential of 3-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one extends to oncology, where its scaffold aligns with inhibitors of DNA repair enzymes like PARP or tankyrase. Searches for "anticancer pyrimidoindole compounds" highlight this niche. Additionally, its dimethoxy and methylbenzyl moieties may confer antioxidant properties, linking it to trending topics like "oxidative stress and aging."

Analytical characterization of CAS 1189660-68-1 employs techniques such as HPLC, NMR, and mass spectrometry. Questions like "how to validate purity of complex heterocycles" reflect industry standards. Furthermore, computational modeling studies—addressing "molecular docking of pyrimidoindoles"—can predict binding affinities for target proteins, streamlining preclinical research.

In conclusion, 1189660-68-1 exemplifies the convergence of structural complexity and therapeutic promise. Its exploration resonates with current scientific priorities, from "fragment-based drug design" to "multi-target directed ligands." As research progresses, this compound may emerge as a cornerstone in developing novel treatments for unmet medical needs.